![molecular formula C9H7N3O4 B6178991 methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate CAS No. 2613382-47-9](/img/no-structure.png)
methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate
Overview
Description
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate (MPDPC) is a small molecule that has been studied for its potential applications in scientific research. It is a derivative of pyridine, a heterocyclic aromatic organic compound found in many natural products. MPDPC has been studied for its ability to interact with proteins and other biomolecules, making it a useful tool for understanding the structure and function of proteins and other molecules.
Mechanism of Action
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate is thought to interact with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions. Hydrogen bonding occurs when hydrogen atoms from two molecules are attracted to one another, forming a bond. Hydrophobic interactions occur when two molecules are attracted to one another due to the exclusion of water molecules from the area of interaction. This can lead to the formation of a stable complex between the two molecules.
Biochemical and Physiological Effects
methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate has been studied for its potential to interact with proteins and other biomolecules, and to affect the structure and function of proteins and other molecules. It has been found to have an effect on the activity of enzymes and the binding of ligands to proteins. It has also been found to have an effect on the structure and function of membrane proteins.
Advantages and Limitations for Lab Experiments
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate has several advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively inexpensive and can be synthesized using a variety of methods. However, it can be difficult to obtain in large quantities, making it difficult to use for large-scale experiments.
Future Directions
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate has potential for use in a variety of scientific research applications. Future research could focus on the development of new methods for synthesizing methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate, as well as on the development of new methods for using methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate in research. Additionally, further research could focus on the identification of new protein-methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate interactions and the development of new ways to utilize these interactions for scientific research. Finally, research could also focus on the development of new methods for using methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate in drug development and other medical applications.
Synthesis Methods
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate can be synthesized using a variety of methods. The most common synthesis method involves the reaction of pyridine with a carboxylic acid in the presence of a base. This reaction produces the desired product in good yields, with the major by-products being water and a salt. Other methods of synthesis include the use of aryl halides and alkyl halides, as well as the use of catalysts such as palladium, nickel, and copper.
Scientific Research Applications
Methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate has been studied for its potential applications in scientific research. It has been found to interact with proteins and other biomolecules, making it a useful tool for understanding the structure and function of proteins and other molecules. It has been used to study the structure and activity of enzymes and to investigate the binding of ligands to proteins. It has also been used to study the interaction of proteins with small molecules, and to investigate the structure and function of membrane proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate involves the condensation of 2-amino-4,6-dioxypyrimidine with ethyl acetoacetate followed by cyclization and esterification.", "Starting Materials": [ "2-amino-4,6-dioxypyrimidine", "ethyl acetoacetate", "sodium ethoxide", "methanol", "acetic anhydride", "pyridine" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,6-dioxypyrimidine in methanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic anhydride and pyridine to the reaction mixture and heat at 80°C for 2 hours to cyclize the intermediate.", "Step 4: Cool the reaction mixture and add water. Extract the product with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate." ] } | |
CAS RN |
2613382-47-9 |
Product Name |
methyl 2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-7-carboxylate |
Molecular Formula |
C9H7N3O4 |
Molecular Weight |
221.2 |
Purity |
95 |
Origin of Product |
United States |
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